Cas no 885956-82-1 (5-fluoro-2-methylbenzene-1-carboximidamide)

• Product Name: 5-fluoro-2-methylbenzene-1-carboximidamide
• CAS No: 885956-82-1
• MF: C₈H₉FN₂
• MW: 152.168864965439
• MDL: MFCD05663139
• CID: 711967
• PubChem ID: 3629999
• Update Time: 2025-06-08

5-fluoro-2-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,5-fluoro-2-methyl-
• 5-Fluoro-2-methylbenzenecarboximidamide
• 5-Fluoro-2-methyl-benzamidine
• 5-fluoro-2-methylbenzene-1-carboximidamide
• CS-0279682
• EN300-1856953
• DTXSID40394470
• 5-Fluoro-2-methylbenzimidamide
• SB39594
• AKOS011676928
• 885956-82-1
• A898069
• DB-263564
• 2-methyl-5-fluorobenzamidine

• MDL： MFCD05663139
• Inchi： 1S/C8H9FN2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H3,10,11)
• InChI Key： QQTHLHHSUAXNEA-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C(=N)N)C=1

Computed Properties

• Exact Mass: 152.075
• Monoisotopic Mass: 152.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Density: 1.18
• Boiling Point: 236.6°C at 760 mmHg
• Flash Point: 96.9°C
• Refractive Index: 1.542

5-fluoro-2-methylbenzene-1-carboximidamide Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 5-fluoro-2-methylbenzene-1-carboximidamide

Introduction to 5-fluoro-2-methylbenzene-1-carboximidamide (CAS No. 885956-82-1)

5-fluoro-2-methylbenzene-1-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 885956-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzene derivatives, featuring a carboximidamide functional group, which makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural uniqueness of 5-fluoro-2-methylbenzene-1-carboximidamide lies in its combination of a fluorine atom and a methyl group on a benzene ring, coupled with a carboximidamide moiety at the 1-position. The presence of these substituents imparts distinct electronic and steric properties, making it a versatile building block for drug discovery and material science applications.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often leading to more effective therapeutic agents.

The carboximidamide functional group in 5-fluoro-2-methylbenzene-1-carboximidamide further extends its utility as a synthetic intermediate. This group can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, allowing for the facile introduction of additional functional groups and the construction of more complex molecular architectures.

Recent studies have highlighted the potential of 5-fluoro-2-methylbenzene-1-carboximidamide in the development of novel pharmaceuticals. For instance, researchers have explored its use in synthesizing kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The fluorine atom's ability to increase lipophilicity and metabolic stability has been particularly beneficial in this context.

Moreover, the compound has shown promise in the field of agrochemicals. Fluorinated aromatic compounds are often employed in the formulation of pesticides and herbicides due to their improved efficacy and environmental persistence. The unique structural features of 5-fluoro-2-methylbenzene-1-carboximidamide make it a candidate for developing next-generation agrochemicals that are both potent and sustainable.

The synthesis of 5-fluoro-2-methylbenzene-1-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such specialized molecules.

In conclusion, 5-fluoro-2-methylbenzene-1-carboximidamide (CAS No. 885956-82-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with its reactivity as an intermediate, make it a valuable asset in modern chemical research. As our understanding of fluorinated compounds continues to evolve, so too will the applications and benefits derived from this remarkable molecule.